- Tricyclic Thiazolopyrazole Derivatives as Metabotropic Glutamate Receptor 4 Positive Allosteric Modulators, Journal of Medicinal Chemistry, 2011, 54(14), 5070-5081
Cas no 912259-10-0 (6,7-dihydro-1H-indazol-4(5H)-one)
912259-10-0 structure
Product Name:6,7-dihydro-1H-indazol-4(5H)-one
CAS No:912259-10-0
MF:C7H8N2O
MW:136.15122127533
MDL:MFCD09054891
CID:860171
PubChem ID:10171247
Update Time:2024-10-26
6,7-dihydro-1H-indazol-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dihydro-1H-indazol-4(5H)-one
- 1,5,6,7-Tetrahydro-4H-indazol-4-one
- 2,5,6,7-Tetrahydro-4H-indazol-4-one (ACI)
- 1,5,6,7-Tetrahydro-indazol-4-one
- 2,5,6,7-Tetrahydro-indazol-4-one
- 4,5,6,7-tetrahydro-1h-indazol-4-one
- 1,5,6,7-Tetrahydro-4H-indazol-4-one, AldrichCPR
- 4-oxo-4,5,6,7-tetrahydroindazole
- 6,7-dihydro-2H-indazol-4(5H)-one
- ZUA20633
- AS-31987
- AKOS000320441
- Z336080982
- MFCD09054891
- EN300-66798
- SY191864
- CS-0006417
- D72453
- DA-05461
- 912259-10-0
- SCHEMBL1395016
- 499206-33-6
- DB-422508
- SB39838
- STK695812
- 2,5,6,7-Tetrahydro-4H-indazol-4-one
- 1,5,6,7-tetrahydroindazol-4-one
- CHEMBL594727
-
- MDL： MFCD09054891
- Inchi： 1S/C7H8N2O/c10-7-3-1-2-6-5(7)4-8-9-6/h4H,1-3H2,(H,8,9)
- InChI Key： FUVZDXDCPRQZSQ-UHFFFAOYSA-N
- SMILES： O=C1CCCC2C1=CNN=2
Computed Properties
- Exact Mass: 136.063662883g/mol
- Monoisotopic Mass: 136.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr)
- Melting Point: 229-231℃
6,7-dihydro-1H-indazol-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331294-100mg |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | 95%+ | 100mg |
$124 | 2021-08-18 | |
| Chemenu | CM331294-250mg |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | 95%+ | 250mg |
$213 | 2021-08-18 | |
| Chemenu | CM331294-1g |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | 95%+ | 1g |
$444 | 2021-08-18 | |
| Chemenu | CM331294-5g |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | 95%+ | 5g |
$1242 | 2021-08-18 | |
| Apollo Scientific | OR510001-250mg |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | >97% | 250mg |
£92.00 | 2025-02-20 | |
| Apollo Scientific | OR510001-1g |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | >97% | 1g |
£192.00 | 2025-02-20 | |
| Chemenu | CM331294-100mg |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | 95%+ | 100mg |
$58 | 2024-07-20 | |
| Chemenu | CM331294-250mg |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | 95%+ | 250mg |
$87 | 2024-07-20 | |
| Chemenu | CM331294-1g |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | 95%+ | 1g |
$210 | 2024-07-20 | |
| Chemenu | CM331294-5g |
2,5,6,7-Tetrahydro-4H-indazol-4-one |
912259-10-0 | 95%+ | 5g |
$819 | 2024-07-20 |
6,7-dihydro-1H-indazol-4(5H)-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ; 5 h, rt → reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrazine sulfate Catalysts: p-Toluenesulfonic acid ; 6 min, rt
Reference
- An efficient solvent-free synthesis of NH-pyrazoles from β-dimethylaminovinylketones and hydrazine on grinding, Tetrahedron Letters, 2010, 51(24), 3193-3196
Production Method 3
Reaction Conditions
1.1 Solvents: Dimethylformamide dimethyl acetal ; 3 h, rt → reflux
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ; 5 h, rt → reflux
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ; 5 h, rt → reflux
Reference
- Tricyclic Thiazolopyrazole Derivatives as Metabotropic Glutamate Receptor 4 Positive Allosteric Modulators, Journal of Medicinal Chemistry, 2011, 54(14), 5070-5081
6,7-dihydro-1H-indazol-4(5H)-one Raw materials
- 2-(dimethylaminomethylene)cyclohexane-1,3-dione
- (dimethoxymethyl)dimethylamine
- Cyclohexane-1,3-dione
6,7-dihydro-1H-indazol-4(5H)-one Preparation Products
6,7-dihydro-1H-indazol-4(5H)-one Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
912259-10-0 (6,7-dihydro-1H-indazol-4(5H)-one) Related Products
- 1196154-00-3(4,5,6,7-tetrahydro-1H-indazol-5-one)
- 499206-33-6(1,5,6,7-tetrahydroindazol-4-one)
- 1355249-07-8(5-Methyl-1,5,6,7-tetrahydroindazol-4-one)
- 16315-16-5(3,6,6-trimethyl-1,5,6,7-tetrahydro-4h-indazol-4-one)
- 63446-39-9(3-Methyl-6,7-dihydro-2H-indazol-4(5H)-one)
- 596844-18-7(1H,4H,5H,6H-cyclopentacpyrazol-4-one)
- 912259-11-1(6,6-dimethyl-5,7-dihydro-1H-indazol-4-one)
- 62775-18-2(1H-Indazole-4,5-dione, 6,7-dihydro-3,6,6-trimethyl-)
- 63446-38-8(3-methyl-1,5,6,7-tetrahydroindazol-4-one)
- 1204220-90-5(3-methyl-1,4,6,7-tetrahydroindazol-5-one)
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